Cas no 2227898-50-0 (methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate
• CAS No: 2227898-50-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6297795
• PubChem ID: 165628969
• Update Time: 2025-06-15

methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate
• EN300-1780325
• 2227898-50-0

• Inchi： 1S/C9H14N2O3/c1-6-4-7(11(2)10-6)8(12)5-9(13)14-3/h4,8,12H,5H2,1-3H3/t8-/m0/s1
• InChI Key： NOQZIJVKXFAXEE-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate

Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate: A Novel Compound with Potential in Biomedical Research

Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate is a structurally unique compound with a CAS number of 2227898-50-0, representing a significant advancement in the field of medicinal chemistry. This compound belongs to a class of organic molecules characterized by a pyrazole ring fused with a hydroxypropanoate moiety, which has garnered attention for its potential applications in pharmaceutical development. Recent studies have highlighted its role as a promising candidate for targeting specific molecular pathways associated with inflammatory diseases and neurodegenerative disorders.

The molecular framework of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate is defined by the stereocenter at the 3-position of the propanoate chain, which is further substituted with a 1,3-dimethylpyrazol-5-yl group. This structural feature imparts unique stereochemical properties that may influence its biological activity. The hydroxypropanoate moiety introduces additional functional groups capable of participating in hydrogen bonding interactions, a critical aspect in drug-target interactions. The compound's chemical stability and solubility profile are also key factors in its potential for pharmaceutical application.

Recent advancements in analytical techniques have enabled researchers to investigate the physicochemical properties of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate in greater detail. For instance, molecular docking studies have revealed its ability to bind to specific protein targets, such as the enzyme cyclooxygenase-2 (COX-2), which is implicated in the pathogenesis of chronic inflammatory conditions. These findings are supported by in vitro assays demonstrating the compound's inhibitory effects on COX-2 activity, suggesting its potential as an anti-inflammatory agent.

One of the most notable applications of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate lies in its role as a prodrug. The hydroxypropanoate group can undergo metabolic conversion to yield active metabolites, enhancing its bioavailability and reducing potential side effects. This property has been explored in preclinical studies focusing on the treatment of neurodegenerative diseases, where the compound has shown protective effects against oxidative stress-induced neuronal damage.

Emerging research in the field of epigenetics has further expanded the potential applications of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate. Studies have indicated that the compound may modulate histone deacetylase (HDAC) activity, a mechanism that is critical in regulating gene expression patterns associated with cellular differentiation and apoptosis. This property has sparked interest in its potential as a therapeutic agent for certain types of cancer, where dysregulated HDAC activity contributes to tumor progression.

The synthesis of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate involves a series of well-defined chemical reactions, including the formation of the pyrazole ring through a [3+2] cycloaddition mechanism. This synthetic approach has been optimized to achieve high yields and stereoselectivity, which are essential for producing the biologically active enantiomer. The use of chiral auxiliaries during the synthesis has been a key innovation in ensuring the desired stereochemistry of the final product.

Pharmacokinetic studies of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate have demonstrated its favorable drug-like properties. The compound exhibits moderate solubility in aqueous media, which is crucial for oral bioavailability. Additionally, its metabolic profile suggests that it is primarily metabolized through hepatic pathways, with minimal renal excretion, which is important for minimizing potential nephrotoxic effects.

Recent clinical trials have begun to explore the therapeutic potential of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate in human subjects. Preliminary data from phase I trials indicate that the compound is well-tolerated, with no significant adverse effects reported. These findings are promising for its potential use in the treatment of chronic inflammatory conditions and neurodegenerative disorders.

The development of Methyl (3S)-3-(1,3-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate represents a significant milestone in the field of medicinal chemistry. Its unique structural features and biological activities have positioned it as a promising candidate for further research and development. As the scientific community continues to explore its potential applications, it is anticipated that this compound will play a pivotal role in the discovery of novel therapeutic agents for a wide range of diseases.